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Compound of Interest

Compound Name: Jatrophane 1

CAS No.: 210108-85-3

Cat. No.: B563514

Get Quote

Executive Safety Summary & Hazard Profiling
Jatrophane 1 is a macrocyclic diterpene ester. While often investigated for its ability to reverse

multidrug resistance (MDR) by inhibiting P-glycoprotein (P-gp), it shares structural and

physicochemical properties with phorbol esters (tiglianes).

The Core Hazard: The primary risk is not just acute toxicity, but biological modulation and

cutaneous absorption.

Lipophilicity: Jatrophane 1 is highly lipophilic. It readily crosses the stratum corneum and

can permeate standard laboratory glove materials.

Mechanism of Action: As a P-gp modulator, it alters cellular transport mechanisms.[1][2]

Accidental exposure can sensitize tissues to other xenobiotics.

Irritation Potential: Many diterpene esters are potent skin and mucous membrane irritants.

Aerosolization during weighing presents a significant respiratory risk.
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Directive: Treat Jatrophane 1 as a High-Potency Active Pharmaceutical Ingredient (HPAPI)

(OEB 3/4 equivalent) until specific toxicology excludes it from this category.

Personal Protective Equipment (PPE) Matrix
Standard "lab coat and latex gloves" are insufficient for handling lipophilic diterpenes in

solution. Use the following tiered protection system.

Body Area PPE Requirement Technical Rationale

Hand Protection (Dry Solid)
Double Nitrile Gloves (min 5

mil thickness each).

Nitrile provides adequate

short-term protection against

dry particulates. The outer

glove is sacrificial; change

immediately if contaminated.

Hand Protection (In Solution)
Laminate Liner (e.g., Silver

Shield®) under Nitrile Outer.

Diterpenes in organic solvents

(DMSO, DCM, Methanol) can

permeate nitrile in <15 mins.

Laminate films provide broad

chemical resistance.

Respiratory
N95/P2 (minimum) or PAPR if

outside a fume hood.

Prevents inhalation of

amorphous powder during

electrostatic weighing events.

Ocular
Chemical Splash Goggles

(Indirect Vent).

Safety glasses are insufficient.

Diterpenes cause severe,

potentially permanent ocular

inflammation.

Body
Tyvek® Lab Coat (or similar

non-woven olefin).

Cotton coats absorb lipophilic

spills, holding the compound

against the skin. Tyvek repels

liquid splashes.

Operational Workflow: The "Zero-Contact" Protocol
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This protocol uses a self-validating logic: If you can see the compound outside the primary

container, a breach has occurred.

Phase A: Preparation & Engineering Controls
Static Control: Jatrophane 1 is often an amorphous solid prone to static. Use an anti-static

gun or ionizer bar inside the balance enclosure before opening the vial.

Containment: All open-handling must occur within a Class II Biosafety Cabinet (BSC) or a

certified Chemical Fume Hood.

Surface Protection: Line the work surface with plastic-backed absorbent pads. Tape the

edges down. This creates a defined "hot zone" for easy disposal.

Phase B: Weighing & Solubilization
Tare External: Tare your receiving vial before entering the hot zone.

Solvent Addition (The Critical Step):

Do not add solvent to the original shipping vial unless you intend to use the entire quantity.

Technique: Add solvent (typically DMSO or Ethanol) down the side of the vessel to

minimize aerosol generation.

Vortexing: Cap tightly.[3][4][5] Vortex inside the hood. Wait 30 seconds before opening to

allow aerosols to settle.

Double-Containment Transport: Never transport the vial (solid or liquid) across the lab by

hand. Place it inside a secondary, unbreakable container (e.g., a 50mL Falcon tube or

Nalgene jar) with absorbent material.

Phase C: Decontamination & Spills
Solvent Selection: Water is ineffective. Use 70% Ethanol or Acetone for initial cleaning,

followed by soap and water.

Spill Response:
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Cover spill with absorbent pad.

Wet pad with Ethanol (do not pour solvent directly on spill to avoid spreading).

Wipe from outside in.

Dispose of all materials as hazardous chemical waste.

Visualizing the Safety Workflow
The following diagram illustrates the "Safe Handling Lifecycle" for Jatrophane 1, emphasizing

the decision points for PPE changes.
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Caption: Operational lifecycle for Jatrophane 1 handling. Red nodes indicate high-risk "Hot

Zones" requiring active ventilation.

Emergency Procedures
Mechanism-Based First Aid: Since Jatrophane 1 is a P-gp modulator, it may facilitate the

absorption of other contaminants on your skin. Immediate removal is critical to prevent

systemic uptake.

Skin Contact:

Do NOT use alcohol or organic solvents to wash skin (this enhances penetration).

Wash immediately with mild soap and copious cool water for 15 minutes.
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Monitor for erythema (redness) or blistering, which may be delayed 12-24 hours.

Eye Contact:

Flush with water for 15 minutes.[5][6]

Seek ophthalmological evaluation immediately. Diterpenes can cause corneal damage that

mimics chemical burns.

Ingestion/Injection:

Seek immediate medical attention.[6] Provide the SDS and mention "Diterpene Ester - P-

glycoprotein Inhibitor."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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